N-(2-fluorophenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H16FN3O3S/c1-26-14-8-6-13(7-9-14)23-11-10-21-18(19(23)25)27-12-17(24)22-16-5-3-2-4-15(16)20/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: OLIDDSIPXMAVPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C19H16FN3O3S
• Molecular Weight: 385.4 g/mol

Description

N-(2-fluorophenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide, also known as FMP-2.1, is a novel compound that has been synthesized and studied for its potential applications in scientific research. 1.

Scientific Research Applications

Computational and Pharmacological Potential Research has focused on the computational and pharmacological evaluation of novel derivatives, including oxadiazole and pyrazole compounds, for their toxicity assessment, tumor inhibition, and anti-inflammatory actions. Such compounds have demonstrated binding affinity towards targets like epidermal growth factor receptor (EGFR), tubulin, and enzymes like cyclooxygenase-2 (COX-2) and 5-lypoxygenase (5-LOX), indicating their potential for therapeutic applications in cancer and inflammation-related conditions (M. Faheem, 2018).

Anticancer Activity Novel pyrazoline-bearing hybrid molecules with thiadiazole and dichloroacetic acid moieties have been synthesized, showing significant in vitro anticancer activity. Such compounds, by virtue of their structural characteristics, suggest the relevance of N-(2-fluorophenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide in cancer research, highlighting the importance of hybrid structures in designing new anticancer agents (I. Yushyn et al., 2022).

Selective COX-2 Inhibition A study on 2,3-diarylpyrazines and quinoxalines has revealed their potential as selective COX-2 inhibitors, a property that is beneficial in developing anti-inflammatory drugs with reduced gastrointestinal side effects. Such findings underscore the importance of structural optimization in achieving selectivity and efficacy, which may also apply to the compound for its potential anti-inflammatory applications (Sunil Singh et al., 2004).

Synthesis Techniques and Modifications The chemical synthesis and modifications of sulfanylacetamides, including fluorination techniques, have been explored to enhance their pharmacological properties. Such studies provide insights into the methodologies that could be applied to synthesize and modify N-(2-fluorophenyl)-2-[4-(4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide for specific research or therapeutic applications (M. Greaney & W. Motherwell, 2000).